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Compound of Interest

Compound Name: 2,4-Dimethylpentane

Cat. No.: B089610 Get Quote

An In-depth Technical Guide to 2,4-
Dimethylpentane
Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive information on the chemical identity and properties of 2,4-
Dimethylpentane, a branched-chain alkane.

Core Chemical Identifiers
2,4-Dimethylpentane is an acyclic branched alkane. Its chemical structure consists of a five-

carbon pentane chain with two methyl group substituents at the second and fourth positions.

Chemical Formula and CAS Number

The molecular formula for 2,4-Dimethylpentane is C₇H₁₆.[1][2][3][4] The condensed structural

formula is [(H₃C)₂CH]₂CH₂.[5]

The CAS (Chemical Abstracts Service) Registry Number for 2,4-Dimethylpentane is 108-08-7.

[1][2][3][4][5] This unique identifier is assigned to every chemical substance described in the

open scientific literature.
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For clarity and quick reference, the core identifiers for 2,4-Dimethylpentane are summarized in

the table below.

Identifier Value

IUPAC Name 2,4-Dimethylpentane

Molecular Formula C₇H₁₆

CAS Number 108-08-7

Molecular Weight 100.20 g/mol

Alternate Names Diisopropylmethane

Visualization of Chemical Identity
The following diagram illustrates the relationship between the common name and its primary

chemical identifiers.

Figure 1. Core Identifiers for 2,4-Dimethylpentane
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Figure 1. Core Identifiers for 2,4-Dimethylpentane

Further sections of this technical guide would typically include detailed experimental protocols

for synthesis and analysis, extensive tables of physical and chemical properties, and diagrams

of relevant reaction pathways. The information provided above constitutes the foundational

identification of this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b089610?utm_src=pdf-body
https://www.benchchem.com/product/b089610?utm_src=pdf-body-img
https://www.benchchem.com/product/b089610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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